![molecular formula C15H18N2O3 B5913979 N-butyl-2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetamide](/img/structure/B5913979.png)
N-butyl-2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-butyl-2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetamide, also known as BQ-123, is a selective antagonist of the endothelin-1 (ET-1) receptor. ET-1 is a potent vasoconstrictor peptide that plays a significant role in the regulation of vascular tone, cell proliferation, and inflammation. BQ-123 has been widely used in scientific research to investigate the role of ET-1 in various physiological and pathological processes.
Mechanism of Action
N-butyl-2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetamide is a selective antagonist of the ET-1 receptor and blocks the binding of ET-1 to its receptor. This results in the inhibition of the vasoconstrictor and proliferative effects of ET-1, leading to vasodilation and reduced cell proliferation.
Biochemical and physiological effects:
This compound has been shown to have significant effects on various physiological and pathological processes. It has been reported to reduce blood pressure in animal models of hypertension, inhibit the proliferation of smooth muscle cells, and reduce the formation of atherosclerotic plaques. This compound has also been shown to have anti-inflammatory effects and to reduce oxidative stress in animal models of cardiovascular diseases.
Advantages and Limitations for Lab Experiments
N-butyl-2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetamide has several advantages as a research tool. It is a highly selective antagonist of the ET-1 receptor and has minimal off-target effects. It is also stable and easy to handle, making it suitable for use in a wide range of experimental settings. However, this compound has some limitations as a research tool. It is relatively expensive compared to other research chemicals, and its effects may vary depending on the experimental conditions.
Future Directions
N-butyl-2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetamide has significant potential for future research in the field of cardiovascular diseases. One possible direction is the development of more potent and selective ET-1 receptor antagonists that can be used as therapeutic agents. Another direction is the investigation of the role of ET-1 in other physiological and pathological processes, such as cancer and neurological disorders. Additionally, the use of this compound in combination with other drugs may provide new treatment options for cardiovascular diseases.
Synthesis Methods
The synthesis of N-butyl-2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetamide involves the condensation of 4-hydroxy-2-quinolone with N-butyl-2-bromoacetamide in the presence of a base, followed by hydrolysis of the resulting intermediate to yield the final product. The purity and yield of this compound can be improved by using high-performance liquid chromatography (HPLC) purification.
Scientific Research Applications
N-butyl-2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetamide has been extensively used in scientific research to investigate the role of ET-1 in various physiological and pathological processes. ET-1 is known to play a critical role in the regulation of blood pressure, vascular tone, and cardiac function. This compound has been used to study the effect of ET-1 on these processes and to identify potential therapeutic targets for cardiovascular diseases.
properties
IUPAC Name |
N-butyl-2-(4-hydroxy-2-oxo-1H-quinolin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3/c1-2-3-8-16-13(18)9-11-14(19)10-6-4-5-7-12(10)17-15(11)20/h4-7H,2-3,8-9H2,1H3,(H,16,18)(H2,17,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZXSDPSLHVYMLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)CC1=C(C2=CC=CC=C2NC1=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.